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Compound of Interest

Compound Name: 3-(2-Furyl)acrylic acid

Cat. No.: B092985 Get Quote

Essential Safety and Disposal Plan for 3-(2-
Furyl)acrylic Acid
This guide provides immediate, essential safety protocols and logistical procedures for the

handling and disposal of 3-(2-Furyl)acrylic acid, tailored for research scientists and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
3-(2-Furyl)acrylic acid is a combustible solid that can cause irritation to the eyes, skin, and

respiratory system.[1][2][3][4] Its toxicological properties have not been fully investigated.[1]

Therefore, adherence to stringent safety protocols is mandatory.

Minimum Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or full-face shield.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile).

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should

be used, especially when handling the powder form to avoid inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b092985?utm_src=pdf-interest
https://www.benchchem.com/product/b092985?utm_src=pdf-body
https://www.benchchem.com/product/b092985?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/30319.pdf
https://www.chembk.com/en/chem/3-(2-Furyl)acrylic%20acid,%20(Furan-2-acrylic%20acid)
https://pubchem.ncbi.nlm.nih.gov/compound/furanacrylic%20acid
https://www.echemi.com/produce/pr2110071056-3-2-furylacrylic-acid.html
https://pim-resources.coleparmer.com/sds/30319.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A laboratory coat is required.

Quantitative Data Summary
Property Value Source

Appearance
White to brown solid powder or

needle-like crystals.
[2][5]

Molecular Formula C7H6O3 [2][4]

Molecular Weight 138.12 g/mol [3]

Melting Point 139-143 °C [2][5]

Boiling Point 286 °C [2][5]

Solubility

Soluble in dichloromethane,

diethyl ether, ethanol,

benzene, and acetic acid.

Slightly soluble in water.

[2][4]

Storage Temperature
Store below +30°C in a dry,

cool, and well-ventilated place.
[2][4][6]

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for the safe handling of 3-(2-
Furyl)acrylic acid from receipt to disposal.
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Workflow for Safe Handling of 3-(2-Furyl)acrylic Acid

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Don appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- N95 Respirator

Work in a well-ventilated area
 or chemical fume hood

Proceed to Handling

Weigh and handle the solid compound
 carefully to avoid dust generation

Use appropriate glassware and equipment

Decontaminate work surfaces

Experiment Complete

Segregate waste:
- Solid waste (contaminated PPE, weigh boats)

- Chemical waste (unused compound)

Dispose of waste in a labeled,
 sealed container

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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